4-(4-Acetylphenyl)-3-methylbutan-2-one

• CAS No.: 61780-79-8
• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol
• IUPAC Name: 4-(4-acetylphenyl)-3-methylbutan-2-one
• InChI: InChI=1S/C13H16O2/c1-9(10(2)14)8-12-4-6-13(7-5-12)11(3)15/h4-7,9H,8H2,1-3H3
• InChI Key: GILBNUZLPVSSMG-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)C(=O)C)C(=O)C

Description

4-(4-Acetylphenyl)-3-methylbutan-2-one is a ketone derivative featuring a butan-2-one backbone substituted with a methyl group at the third carbon and a 4-acetylphenyl group at the fourth carbon. The acetyl group on the para position of the phenyl ring introduces strong electron-withdrawing effects, influencing the compound’s electronic properties, solubility, and reactivity. Potential applications include use as a pharmaceutical intermediate or specialty chemical due to its lipophilic acetylphenyl moiety, which may enhance metabolic stability compared to hydroxylated analogs like Raspberry ketone .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Acetylphenyl)-3-methylbutan-2-one typically involves the reaction of 4-acetylphenyl compounds with methylbutanone derivatives. One common method is the Friedel-Crafts acylation, where an acetyl group is introduced to the phenyl ring using acetyl chloride and a Lewis acid catalyst like aluminum chloride. The reaction conditions usually require anhydrous conditions and a controlled temperature to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of 4-(4-Acetylphenyl)-3-methylbutan-2-one may involve large-scale Friedel-Crafts acylation or other catalytic processes that ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques like distillation and crystallization are common to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

4-(4-Acetylphenyl)-3-methylbutan-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the acetyl group to an alcohol.

Substitution: Electrophilic aromatic substitution can occur on the phenyl ring, introducing different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like halogens (Cl2, Br2) and nitrating agents (HNO3) are used under acidic conditions.

Major Products

Oxidation: Produces carboxylic acids or ketones.

Reduction: Produces alcohols.

Substitution: Produces halogenated or nitrated derivatives.

Scientific Research Applications

4-(4-Acetylphenyl)-3-methylbutan-2-one has several applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(4-Acetylphenyl)-3-methylbutan-2-one involves its interaction with specific molecular targets and pathways. The acetylphenyl group can interact with enzymes and receptors, modulating their activity. The compound may inhibit or activate certain biochemical pathways, leading to its observed effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features of 4-(4-Acetylphenyl)-3-methylbutan-2-one with analogous compounds:

Compound Name	Molecular Formula	Substituents	Molecular Weight	Functional Groups
4-(4-Acetylphenyl)-3-methylbutan-2-one	C₁₃H₁₄O₂*	4-Acetylphenyl, 3-methyl	202.25*	Ketone, acetyl
Raspberry ketone (4-(4-Hydroxyphenyl)-2-butanone)	C₁₀H₁₂O₂	4-Hydroxyphenyl	164.20	Ketone, hydroxyl
3-Methyl-4-phenyl-2-butanone	C₁₁H₁₄O	Phenyl, 3-methyl	162.23	Ketone
1-(4-Hydroxy-3-methylphenyl)-3-methylbutan-1-one	C₁₂H₁₆O₂	4-Hydroxy-3-methylphenyl, 3-methyl	192.26	Ketone (position 1), hydroxyl
4-(4-ACETYLANILINO)-3-(3,4-DIMETHOXYPHENYL)-3-BUTEN-2-ONE	C₂₀H₂₁NO₄	4-Acetylanilino, 3,4-dimethoxyphenyl	339.39	Ketone, acetyl, amino, methoxy

*Note: Data for 4-(4-Acetylphenyl)-3-methylbutan-2-one are extrapolated based on structural analogs.

Key Observations:

• Substituent Effects : The acetyl group in 4-(4-Acetylphenyl)-3-methylbutan-2-one enhances electron withdrawal, reducing solubility in polar solvents compared to Raspberry ketone’s hydroxyl group .
• Positional Isomerism : 1-(4-Hydroxy-3-methylphenyl)-3-methylbutan-1-one has a ketone at position 1, altering steric and electronic interactions compared to the target compound’s position 2 ketone.
• Complexity: The compound in includes amino and methoxy groups, broadening hydrogen-bonding capacity and reactivity.

Physical and Chemical Properties

Property	4-(4-Acetylphenyl)-3-methylbutan-2-one*	Raspberry Ketone	3-Methyl-4-phenyl-2-butanone
Boiling Point	~250–270°C (estimated)	285°C	220–225°C
Solubility	Low in water; high in organic solvents	Moderate in water (0.1 g/L)	Insoluble in water
Lipophilicity (LogP)	~3.5 (estimated)	1.5	2.8
Reactivity	Electrophilic substitution favored	Antioxidant activity	Base-catalyzed condensations

*Note: Estimated properties based on substituent trends.

Key Findings:

• Lipophilicity : The acetyl group increases LogP compared to Raspberry ketone, suggesting better membrane permeability for pharmaceutical applications.
• Reactivity : The electron-withdrawing acetyl group directs electrophilic substitution to meta positions on the phenyl ring, unlike Raspberry ketone’s hydroxyl group, which activates ortho/para positions .